
Historical Analytical Methods for Menazon

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Menazon

CAS No.: 78-57-9

Cat. No.: S561684

Get Quote

The most detailed analytical protocols for Menazon date back to the 1970s. The following table summarizes

the methods found for both formulation and residue analysis [1].

Aspect
Formulation Analysis (for "Saphicol", 40%
Menazon)

Residue Analysis (in Food
Crops)

Extraction Aqueous dioxan [1] Methanol [1]

Clean-up /
Separation

Cation-exchange resin column (menazon
retained, eluted with methanolic ammonium

acetate) [1]

Cation-exchange resin column
(eluted with buffer, further purified

by chloroform extraction) [1]

Analysis &
Detection

Wet oxidation to orthophosphoric acid,

determined as phosphovanadomolybdate
complex by differential spectrophotometry at 430

nm [1]

Wet oxidation to inorganic

phosphate, determined as
molybdophosphate complex at

820 nm [1]

Reported
Recovery

Not specified for formulations Good recovery from brussels

sprouts, potatoes, sugar beets,
apples, etc. [1]

Detection
Limit

Not specified ~0.05 ppm (on a 50g sample) [1]
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Modern Analytical Context for Obsolete Pesticides

While direct data on modern Menazon analysis is lacking, current research on other obsolete or restricted

organophosphates provides a context for how such compounds are analyzed today. The methods below are

not specific to Menazon but represent the current technological standard you inquired about.

The following table compares a modern research method for similar pesticides with the historical approach

for Menazon.

Characteristic
Historical Method for
Menazon (1973)

Modern HPLC-DAD Method for
Anticholinesterase Pesticides (2022)

Analytical
Technique

Spectrophotometry
(colorimetric) [1]

High-Performance Liquid Chromatography with
Diode Array Detector (HPLC-DAD) [2]

Separation
Principle

Cation-exchange
chromatography [1]

Reversed-phase chromatography [2]

Detection Principle Color reaction of
phosphorus [1]

UV-Vis spectrum and retention time [2]

Sample Matrices
Validated

Food crops, soil [1] Stomach contents, liver, vitreous humor, blood
[2]

Linear Range Not specified 25–500 μg/mL [2]

| Advantages | - Accessible instrumentation | - High selectivity and specificity

Multi-analyte identification
Reliable, fast, cost-effective vs. LC-MS [2] |

Detailed Modern Experimental Protocol (Illustrative)

The following workflow and protocol detail the modern HPLC-DAD method, which could be adapted for the

analysis of Menazon and its potential metabolites [2].
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Sample Preparation: The method uses a QuEChERS-inspired extraction. The biological sample
(e.g., stomach content, liver) is mixed with acetonitrile to precipitate proteins. Salts are added for

partitioning, and the mixture is vigorously shaken then centrifuged. The supernatant (acetonitrile
layer) containing the analytes is directly used for analysis [2].

Instrumentation - HPLC-DAD:
Separation: Achieved using a C18 reversed-phase chromatographic column.

Detection: A Diode Array Detector (DAD) captures the UV-Vis spectrum of each compound as
it elutes, allowing for identification by matching against a reference spectrum library [2].

Method Validation:
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Linearity: The method demonstrated a correlation coefficient (r²) > 0.99 across a range of 25–

500 μg/mL for all tested matrices [2].
Precision and Accuracy: Determined by the coefficient of variation (CV) and relative standard

deviation, which were reported to be less than 15% for low, medium, and high-quality controls
[2].

Recovery: The recovery of analytes using this method ranged from 31% to 71% [2].

Suggestions for Further Research

Given the lack of direct comparative data, here are suggestions for how you might proceed:

Explore Broader Literature: Search for analytical methods used for other obsolete
organophosphates with similar chemical structures (e.g., other compounds listed in [2] and [3]). This
can provide a reasonable proxy for Menazon.

Focus on Metabolites and Transformation Products: Modern environmental toxicology
emphasizes the risks of transformation products [3]. Researching analytical methods for the

breakdown products of Menazon could be a more fruitful and relevant avenue.
Consult Historical Archives: A deeper dive into older analytical chemistry journals or archived

regulatory documents from the 1970s-1990s might yield more method details.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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